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Compound of Interest

Compound Name: 5-lodo-2-isopropoxypyridine
CAS No.: 902837-54-1
Cat. No.: B3165707

Get Quote

CAS Number: 902837-54-1[1][2]
Executive Summary

5-lodo-2-isopropoxypyridine is a bifunctional pyridine scaffold characterized by a reactive
iodide at the C5 position and a lipophilic isopropoxy group at the C2 position. In medicinal
chemistry, it serves as a "privileged structure” for building complex heterocycles. The C5-iodide
acts as an excellent handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,
Sonogashira, Heck), while the C2-isopropoxy moiety often functions as a solubility-enhancing
group or a steric probe for hydrophobic pockets in protein targets (e.g., GABA receptors,
Kinases).

Chemical Identity & Physical Properties
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Property Specification

CAS Number 902837-54-1

IUPAC Name 5-lodo-2-(propan-2-yloxy)pyridine
Molecular Formula CsH10INO

Molecular Weight 263.08 g/mol

Appearance Pale yellow to brown liquid

Soluble in DCM, EtOAc, DMSO, Methanol;

Solubilit

Y Insoluble in water
Stability Light-sensitive; store in amber vials at 2—8°C
InChl Key ILSMTBLMXJOTOQ-UHFFFAQOYSA-N

Synthesis & Manufacturing Protocol

The most robust and scalable synthesis involves a Nucleophilic Aromatic Substitution (SnAr) of
2-chloro-5-iodopyridine. This route is preferred over direct iodination of 2-isopropoxypyridine
due to higher regioselectivity and yield.

Mechanism of Action

The reaction proceeds via the addition-elimination mechanism. The electronegative nitrogen of
the pyridine ring activates the C2 position, making it susceptible to nucleophilic attack by the
isopropoxide ion. The chloride is a better leaving group than the iodide in this context,
preserving the C5-iodine bond for future functionalization.

Step-by-Step Laboratory Protocol

Reagents:
 Starting Material: 2-Chloro-5-iodopyridine (1.0 eq)
» Nucleophile: Sodium Isopropoxide (generated in situ from Na metal or NaH + Isopropanol)

¢ Solvent: Anhydrous Isopropanol (serves as both solvent and reagent source)
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Workflow:

o Preparation of Alkoxide: Under an inert atmosphere (N2 or Ar), add Sodium Hydride (NaH,
60% dispersion, 1.2 eq) portion-wise to anhydrous isopropanol at 0°C. Stir until Hz evolution
ceases.

e Addition: Add 2-Chloro-5-iodopyridine (1.0 eq) to the reaction mixture.

e Reaction: Heat the mixture to reflux (approx. 82°C) for 2—4 hours. Monitor by TLC
(Heptane/EtOAc 9:1) or LC-MS. The starting material spot should disappear.

o Work-up: Cool to room temperature. Quench carefully with water.[1] Extract the agueous
layer with Ethyl Acetate (3x).

 Purification: Wash combined organic layers with brine, dry over Na2SOa4, and concentrate in
vacuo. Purify the crude yellow oil via flash column chromatography (Silica gel, 0-10% EtOAc
in Hexanes).

 Yield: Typical isolated yields range from 85% to 95%.
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Figure 1: SnAr Synthesis Pathway. The reaction utilizes the activated C2-position for selective
substitution.

Reactivity Profile & Medicinal Chemistry
Applications
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The utility of 5-lodo-2-isopropoxypyridine lies in its orthogonal reactivity. The C-I bond is
highly reactive toward oxidative addition by Palladium(0), while the isopropoxy group remains
stable under basic cross-coupling conditions.

Key Transformations

e Suzuki-Miyaura Coupling (C-C Bond Formation):
o Application: Attaching aryl or heteroaryl rings to the C5 position.
o Conditions: Pd(dppf)Clz, K2COs, Aryl-Boronic Acid, Dioxane/Water, 90°C.

o Significance: Used to synthesize biaryl scaffolds common in kinase inhibitors (e.g.,
targeting VEGFR, EGFR).

e Sonogashira Coupling (C-C Alkyne Formation):
o Application: Introducing rigid alkyne linkers.
o Conditions: Pd(PPhs)2Clz, Cul, TEA, Terminal Alkyne.

o Significance: Creates linear geometries often required for penetrating deep enzyme active
sites.

e Buchwald-Hartwig Amination (C-N Bond Formation):
o Application: Converting the iodide to an amine.
o Conditions: Pdz(dba)s, BINAP, NaOtBu, Primary/Secondary Amine.

o Significance: Synthesis of aminopyridines, a motif found in numerous GPCR ligands.

Strategic Decision Tree for Functionalization
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Figure 2: Divergent Synthesis Strategy. The C5-iodide serves as a universal handle for library
generation.

Handling, Safety, and Stability

e Hazard Classification (GHS):

o H315: Causes skin irritation.[2][1][3]

o H319: Causes serious eye irritation.[2][1][3]

o H335: May cause respiratory irritation.[2][1][4]
o Storage Protocol:

o The C-I bond is susceptible to photolytic cleavage over time. Store in amber glass vials
wrapped in aluminum foil.

o Keep under an inert atmosphere (Argon) at 2—8°C to prevent oxidation of the isopropoxy
ether linkage.

» Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
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e Thermo Fisher Scientific (Avocado Research Chemicals).Safety Data Sheet: 5-lodo-2-
isopropoxypyridine. Retrieved from

» National Center for Biotechnology Information (NCBI).Copper-Catalyzed Trifluoromethylation
of Alkoxypyridine Derivatives. PubChem PMC7582528. (Describes synthesis from 2-chloro-
5-iodopyridine). Retrieved from

o Kemcal.Product Analysis: 5-lodo-2-isopropoxypyridine (CAS 902837-54-1).[5][2] Retrieved
from

o Google Patents.W02018235926A1: Alpha, Beta Unsaturated Amide Compounds (Use as
intermediate). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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